![molecular formula C20H23N5O3 B2966954 3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 941900-12-5](/img/structure/B2966954.png)
3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-hydroxypropyl)-1,7-dimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis and chemical properties of mesoionic purinone analogs and imidazo[2,1-f]purine derivatives. These compounds are synthesized through various chemical reactions, including intramolecular alkylation and hydrolytic ring-opening reactions. For example, Coburn and Taylor (1982) discussed the preparation of mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones from 4-amino-l-methylpyrimidin-6-ones, highlighting their existence predominantly in the C3-H tautomeric form and their ability to undergo hydrolytic ring-opening reactions (Coburn & Taylor, 1982).
Biological Activities
The biological activities of substituted imidazo[2,1-f]purine derivatives have been extensively studied. These compounds have shown a range of activities, including potential antidepressant and anxiolytic-like effects. For instance, Zagórska et al. (2015) synthesized and tested a series of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones for their affinity for serotoninergic and dopaminergic receptors, identifying compounds with significant receptor activities and potential as antidepressant and anxiolytic agents (Zagórska et al., 2015).
Receptor Affinity and Enzyme Activity
Further studies have explored the receptor affinity and enzyme activity of octahydro- and dimethoxy-isoquinolinyl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines. These compounds have been evaluated for their binding affinities to serotonin and dopamine receptors and their inhibitory potencies for phosphodiesterases, highlighting the importance of structural features for receptor and enzyme activity (Zagórska et al., 2016).
Synthesis Techniques
The solid-phase synthesis of substituted 3H-imidazo[2,1-i]purines has been developed, demonstrating a method for the synthesis of N,N-disubstituted (3H-imidazo[2,1-i]purin-7-yl)methyl amines. This synthesis involves several key steps, including immobilization, conversion, reductive amination, N-alkylation or N-acylation, and release from the support, underscoring the versatility of solid-supported synthesis methods in producing these compounds (Karskela & Lönnberg, 2006).
Properties
IUPAC Name |
2-(3-hydroxypropyl)-4,7-dimethyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3/c1-13-12-24-16-17(22(3)20(28)23(18(16)27)10-7-11-26)21-19(24)25(13)14(2)15-8-5-4-6-9-15/h4-6,8-9,12,14,26H,7,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAWGEFXQXARXHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1C(C)C4=CC=CC=C4)N(C(=O)N(C3=O)CCCO)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.